N-(2-hydroxyethyl)-N-methylcyclohexanecarboxamide

• IUPAC Name: N-(2-hydroxyethyl)-N-methylcyclohexanecarboxamide
• InChI: InChI=1S/C10H19NO2/c1-11(7-8-12)10(13)9-5-3-2-4-6-9/h9,12H,2-8H2,1H3
• InChI Key: KRGDEQILEABYMI-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)C1CCCCC1
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol

Description

N-(2-hydroxyethyl)-N-methylcyclohexanecarboxamide, commonly referred to as HEMAC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. HEMAC is a white crystalline powder that is soluble in water and organic solvents. It has been synthesized using various methods and has shown promising results in various fields of research.

Mechanism of Action

HEMAC acts as a chiral auxiliary by controlling the stereochemistry of the reaction. It also acts as a surfactant by reducing the surface tension of the reaction mixture. In drug delivery systems, HEMAC is used to increase the solubility and bioavailability of the drug.
Biochemical and physiological effects:
HEMAC has been shown to have low toxicity and is considered safe for use in laboratory experiments. It has been found to have no significant effects on the biochemical and physiological processes of living organisms.

Advantages and Limitations for Lab Experiments

HEMAC is a versatile chemical compound that has many advantages for use in laboratory experiments. It is easy to synthesize and has low toxicity, making it safe to handle. However, HEMAC is not suitable for use in experiments that require high purity, as it may contain impurities that can affect the results.

Future Directions

HEMAC has shown promising results in various fields of research, and there are many potential future directions for its use. It could be used in the development of new drug delivery systems, as a surfactant in emulsion polymerization, and as a chiral auxiliary in asymmetric synthesis. Further research is needed to fully understand the potential applications of HEMAC and to develop new methods for its synthesis and use.

Synthesis Methods

HEMAC can be synthesized using various methods, including the reaction of 2-aminoethanol with methylcyclohexanecarboxylic acid or the reaction of 2-chloroethanol with methylcyclohexanecarboxamide. The most common method involves the reaction of methylcyclohexanecarboxylic acid with 2-aminoethanol in the presence of a catalyst such as sulfuric acid.

Scientific Research Applications

HEMAC has been extensively studied for its potential use in various fields of research. It has been used as a chiral auxiliary in asymmetric synthesis, as a solvent in organic reactions, and as a surfactant in emulsion polymerization. HEMAC has also been used in the development of drug delivery systems and in the synthesis of biodegradable polymers.